Cas no 1363382-93-7 (3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid)
3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-7-azaindole-5-carboxylic acid
- 3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
-
- MDL: MFCD22566174
- Inchi: 1S/C9H8N2O2/c1-5-3-10-8-7(5)2-6(4-11-8)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
- InChI Key: WZWMYWSNNVONBA-UHFFFAOYSA-N
- SMILES: C12NC=C(C)C1=CC(C(O)=O)=CN=2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM239486-100mg |
3-Methyl-7-azaindole-5-carboxylic acid |
1363382-93-7 | 95%+ | 100mg |
$675 | 2023-03-27 | |
| Chemenu | CM239486-250mg |
3-Methyl-7-azaindole-5-carboxylic acid |
1363382-93-7 | 95%+ | 250mg |
$1013 | 2023-03-27 | |
| Chemenu | CM239486-1g |
3-Methyl-7-azaindole-5-carboxylic acid |
1363382-93-7 | 95%+ | 1g |
$1688 | 2023-03-27 | |
| Chemenu | CM239486-100mg |
3-Methyl-7-azaindole-5-carboxylic acid |
1363382-93-7 | 95%+ | 100mg |
$1024 | 2021-08-04 | |
| Chemenu | CM239486-250mg |
3-Methyl-7-azaindole-5-carboxylic acid |
1363382-93-7 | 95%+ | 250mg |
$1317 | 2021-08-04 | |
| Chemenu | CM239486-1g |
3-Methyl-7-azaindole-5-carboxylic acid |
1363382-93-7 | 95%+ | 1g |
$2560 | 2021-08-04 | |
| Matrix Scientific | 123685-1g |
3-Methyl-7-azaindole-5-carboxylic acid, 95+% |
1363382-93-7 | 95+% | 1g |
$1848.00 | 2023-09-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126986-100mg |
3-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
1363382-93-7 | 98% | 100mg |
¥2328 | 2023-04-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD314992-1g |
3-Methyl-7-azaindole-5-carboxylic acid |
1363382-93-7 | 98+% | 1g |
¥6078.0 | 2023-04-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ0004-100MG |
3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
1363382-93-7 | 95% | 100MG |
¥ 1,524.00 | 2023-04-06 |
3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on 3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
3-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic Acid (CAS No. 1363382-93-7): An Overview
3-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No. 1363382-93-7) is a versatile compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and therapeutic applications. The structure of 3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid features a pyrrole ring fused to a pyridine ring, with a carboxylic acid group and a methyl substituent, making it a valuable scaffold for the development of novel drugs.
The chemical structure of 3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid is characterized by its unique combination of aromatic and heterocyclic functionalities. The presence of the carboxylic acid group provides opportunities for further functionalization and derivatization, which can enhance the compound's pharmacological properties. Recent studies have highlighted the importance of this scaffold in the design and synthesis of potent inhibitors for various biological targets.
In the realm of medicinal chemistry, 3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid has been extensively investigated for its potential as a lead compound in drug discovery. One notable application is its use as an inhibitor of protein kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have shown promise in the treatment of various diseases, including cancer, inflammatory disorders, and autoimmune conditions. Research has demonstrated that derivatives of 3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid can selectively target specific kinases, thereby reducing off-target effects and improving therapeutic outcomes.
Beyond kinase inhibition, 3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various pathological conditions. Studies have shown that certain derivatives of this compound can modulate inflammatory cytokines and chemokines, thereby reducing inflammation and associated tissue damage. This makes 3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid an attractive candidate for the development of anti-inflammatory drugs.
The pharmacokinetic properties of 3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Recent studies have focused on improving the oral bioavailability and stability of this compound through various chemical modifications. For example, esterification or amide formation can enhance the lipophilicity and stability of the carboxylic acid group, leading to improved pharmacokinetic profiles.
In addition to its therapeutic applications, 3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid has also been studied for its use in chemical biology research. The ability to selectively target specific proteins or pathways makes it a valuable tool for probing cellular mechanisms and validating potential drug targets. Researchers have used derivatives of this compound to investigate signaling pathways involved in cell proliferation, apoptosis, and differentiation.
The synthetic accessibility of 3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid is another factor that contributes to its widespread use in research and development. Various synthetic routes have been developed to prepare this compound efficiently and cost-effectively. One common approach involves the condensation of 5-aminoisoquinoline with an appropriate aldehyde or ketone followed by cyclization and oxidation steps. These synthetic methods provide flexibility in introducing different substituents at various positions on the pyrrole and pyridine rings, allowing for the creation of a diverse library of compounds with tailored properties.
In conclusion, 3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No. 1363382-93-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile biological activities make it an attractive scaffold for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new insights into the properties and applications of this compound, further solidifying its importance in the field.
1363382-93-7 (3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)